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For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl hydrogen suberate, a monoester of the dicarboxylic suberic acid, is a valuable
bifunctional molecule in organic synthesis and a compound of interest in metabolic studies. Its
structure, featuring both a carboxylic acid and an ester group, allows for a diverse range of
chemical transformations, making it a key intermediate in the synthesis of polymers,
plasticizers, and complex pharmaceutical agents. This guide provides a comprehensive
overview of the chemical structure, physicochemical properties, and detailed experimental
protocols for the synthesis of ethyl hydrogen suberate. Furthermore, it explores the
compound's relevance in biological systems, particularly in the context of fatty acid metabolism,
and outlines the necessary safety and handling procedures.

Chemical Structure and Identification

Ethyl hydrogen suberate, systematically named 8-ethoxy-8-oxooctanoic acid, is the
monoethyl ester of octanedioic acid (suberic acid). The molecule consists of an eight-carbon
aliphatic chain with a carboxylic acid group at one terminus and an ethyl ester at the other.
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Identifier Value
IUPAC Name 8-ethoxy-8-oxooctanoic acid[1]
Monoethyl suberate, Octanedioic acid
Synonyms
monoethyl ester[2]
CAS Number 14113-01-0[1]

Molecular Formula

C10H1804[1]

SMILES CCOC(=0)CCCCCCC(=0)0[3]
e INChl=1S/C10H1804/c1-2-14-10(13)8-6-4-3-5-
n
7-9(11)12/h2-8H2,1H3,(H,11,12)[1]
InChiKey KCFVQEAPUOVXTH-UHFFFAOYSA-N[1]

Physicochemical and Spectroscopic Properties

Ethyl hydrogen suberate is typically a colorless to pale yellow liquid or a low-melting solid at

room temperature. Its key properties are summarized in the tables below.

hvsical and Chemical :

Property Value Source
Molecular Weight 202.25 g/mol [1]
Clear colorless to pale yellow
Appearance o _
liquid/solid
Melting Point 25-27 °C [4]
Boiling Point 192 °C at 17 Torr [5]

Refractive Index (n2°/D)

1.4415-1.4455

Predicted pKa

477 +0.10

[5]

Predicted XlogP

1.7

[1]

Spectroscopic Data
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Spectroscopic analysis is crucial for the structural confirmation of ethyl hydrogen suberate.

Spectroscopy Characteristic Features

Expected signals include a triplet and quartet for
the ethyl group, a triplet for the a-protons
adjacent to the ester carbonyl, a triplet for the a-
1H NMR protons adjacent to the carboxylic acid carbonyl,
and multiplets for the methylene protons of the
aliphatic chain. The carboxylic acid proton will

appear as a broad singlet.

Distinct signals are expected for the two

different carbonyl carbons (ester and carboxylic
13C NMR _ _

acid), the carbons of the ethyl group, and the six

unique carbons of the aliphatic backbone.[4]

Key absorptions include a broad O-H stretch for
the carboxylic acid (around 2500-3300 cm™1), a
C=0 stretch for the carboxylic acid (around
1710 cm~1), a C=0 stretch for the ester (around
1735 cm~1), and C-O stretches (around 1000-
1300 cm~1).[6]

IR Spectroscopy

Experimental Protocols: Synthesis of Ethyl
Hydrogen Suberate

The synthesis of ethyl hydrogen suberate is primarily achieved through two main routes: the
direct, acid-catalyzed esterification of suberic acid (Fischer esterification) and the partial
saponification of diethyl suberate. The Fischer esterification is often preferred for its
straightforward approach.

Fischer Esterification of Suberic Acid

This method involves the reaction of suberic acid with an excess of ethanol in the presence of
a strong acid catalyst to drive the equilibrium towards the formation of the monoester.

Materials and Reagents:
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Suberic acid (Octanedioic acid)

Absolute ethanol

Concentrated sulfuric acid (H2S0a4)

Diethyl ether

Saturated sodium bicarbonate solution (NaHCO3)
Saturated sodium chloride solution (brine)
Anhydrous magnesium sulfate (MgSOa)
Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a drying tube,
dissolve suberic acid in a large excess of absolute ethanol (e.g., 10-20 molar equivalents).

Catalyst Addition: While stirring, slowly add a catalytic amount of concentrated sulfuric acid
(approximately 1-2% of the molar amount of suberic acid).

Reflux: Heat the reaction mixture to a gentle reflux and maintain this temperature for 4-6
hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Solvent Removal: After cooling to room temperature, remove the excess ethanol using a
rotary evaporator.

Workup: Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate
solution (to remove unreacted suberic acid and the acid catalyst), and finally with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the filtrate under reduced pressure to yield crude ethyl hydrogen
suberate.
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 Purification: The crude product can be purified by vacuum distillation to obtain the pure
monoester.

Caption: Fischer Esterification Workflow.

Partial Saponification of Diethyl Suberate

An alternative method involves the selective hydrolysis of one of the ester groups of diethyl
suberate using a limited amount of a base.

Materials and Reagents:

e Diethyl suberate

o Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)
» Ethanol/water mixture

e Hydrochloric acid (HCI)

o Diethyl ether

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate (MgSQOa)

Procedure:

Reaction Setup: Dissolve diethyl suberate in a mixture of ethanol and water.

o Base Addition: Slowly add a stoichiometric amount (one equivalent) of an aqueous or
ethanolic solution of KOH or NaOH to the stirred solution at room temperature.

e Reaction Monitoring: Monitor the reaction closely using TLC to maximize the formation of the
monoester and minimize the formation of suberic acid.

o Neutralization and Extraction: Once the reaction is complete, neutralize the mixture with
dilute HCI. Extract the product with diethyl ether.
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» Washing and Drying: Wash the organic layer with water and brine, then dry over anhydrous
magnesium sulfate.

 Purification: After filtration and removal of the solvent, the product can be purified by vacuum
distillation or column chromatography.

Biological Relevance and Signhaling Pathways

While ethyl hydrogen suberate itself is primarily a synthetic intermediate, its parent
compound, suberic acid, is a known metabolite. Elevated levels of suberic acid in urine are
indicative of certain metabolic disorders related to fatty acid oxidation.[5][7][8] Specifically,
suberic acid accumulation can be a marker for medium-chain acyl-CoA dehydrogenase
(MCAD) deficiency, a genetic disorder that impairs the breakdown of fatty acids.[5][7]

The accumulation of dicarboxylic acids like suberic acid suggests a disruption in the
mitochondrial 3-oxidation pathway. Under normal conditions, fatty acids are broken down into
acetyl-CoA through a series of four enzymatic steps. However, when [3-oxidation is blocked, an
alternative pathway, w-oxidation, becomes more active in the endoplasmic reticulum. This
process oxidizes fatty acids at their terminal methyl group, leading to the formation of
dicarboxylic acids, which are then further metabolized in peroxisomes. The presence of suberic
acid points to an overload or dysfunction of the primary 3-oxidation pathway.[9]

Caption: Disruption of 3-Oxidation.

Applications in Research and Drug Development

The bifunctional nature of ethyl hydrogen suberate makes it a highly versatile building block
in organic synthesis.

e Polymer Chemistry: It can be used in the synthesis of polyesters and polyamides, where the
two different functional groups allow for controlled polymerization.[4]

e Pharmaceutical Synthesis: Ethyl hydrogen suberate and related suberic acid derivatives
have been employed as intermediates in the synthesis of complex molecules, including
prostaglandins.[4]
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e Drug Delivery: The suberic acid backbone is being explored for the creation of biodegradable
polymers for use in drug delivery systems.[4]

Safety and Handling

Ethyl hydrogen suberate is an irritant and should be handled with appropriate safety
precautions.

e Personal Protective Equipment (PPE): Wear protective gloves, safety goggles, and a lab
coat.[10]

« Handling: Work in a well-ventilated area or a fume hood to avoid inhalation of vapors.[10]
Avoid contact with skin and eyes.[10]

o Storage: Store in a tightly closed container in a cool, dry place.[10]

o First Aid: In case of skin contact, wash immediately with plenty of soap and water.[10] In
case of eye contact, rinse cautiously with water for several minutes.[10] Seek medical
attention if irritation persists.[10]

Always consult the Safety Data Sheet (SDS) for the most current and detailed safety
information before handling this chemical.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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